2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide

• IUPAC Name: 2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C18H16N4O2/c1-13-5-7-14(8-6-13)15-10-18(24)22(12-20-15)11-17(23)21-16-4-2-3-9-19-16/h2-10,12H,11H2,1H3,(H,19,21,23)
• InChI Key: KDQPQIKQTUNAHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=CC=N3
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide (abbreviated as 4-MPDPA) is an organic compound that has been the subject of scientific research in recent years. It is a derivative of pyrimidine, a heterocyclic compound consisting of five atoms in a ring structure, and has been found to possess a number of interesting properties.

Scientific Research Applications

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and medicinal chemistry. It has been used as a reagent in the synthesis of various compounds, such as 4-methyl-2-phenyl-1,2-dihydropyrimidine and 5-amino-4-methyl-2-phenyl-1,2-dihydropyrimidine. Additionally, 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide has been used to study the mechanism of action of various drugs, such as anticonvulsants and antibiotics.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide is not yet fully understood. However, it has been suggested that the compound may act as a prodrug, meaning that it is metabolized in the body to produce an active metabolite. In addition, it has been proposed that 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide may act as an enzyme inhibitor, blocking the activity of certain enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide have not yet been fully studied. However, some studies have suggested that the compound may have an effect on the activity of certain enzymes involved in drug metabolism, as well as an effect on the activity of certain neurotransmitters. Additionally, 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide may have an effect on the expression of certain genes involved in drug metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide in laboratory experiments is its low cost and easy availability. Additionally, the compound is relatively stable and can be stored for long periods of time. However, 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide is not soluble in water, which can limit its use in certain experiments. Additionally, the compound can be toxic in high doses, so it must be handled with caution.

Future Directions

Given the potential applications of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide, there are a number of potential future directions for further research. These include further study of the compound’s mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to explore the potential therapeutic applications of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide, such as in the treatment of certain diseases or conditions. Additionally, further research could be done to explore the potential use of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide as a prodrug or enzyme inhibitor. Finally, further research could be done to explore the potential use of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide in the synthesis of other compounds.

Synthesis Methods

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide is synthesized from the reaction of pyridine and 4-methylphenylacetyl chloride. The reaction is initiated by the addition of a base, such as triethylamine, to the reaction mixture. This reaction produces a quaternary ammonium salt, which is then reacted with a suitable nucleophile to produce the desired product. The reaction is typically carried out in anhydrous conditions at temperatures between 0 and 25°C, and can be completed in a few hours.